Cas no 1023431-51-7 (1,3-Diphenyl-5-(3-thienylmethylene)-1,3-diazaperhydroine-2,4,6-trione)

• Product Name: 1,3-Diphenyl-5-(3-thienylmethylene)-1,3-diazaperhydroine-2,4,6-trione
• CAS No: 1023431-51-7
• MF: C₂₁H₁₄N₂O₃S
• MW: 374.412463665009
• MDL: MFCD04154210
• CID: 5012793
• Update Time: 2023-08-25

1,3-Diphenyl-5-(3-thienylmethylene)-1,3-diazaperhydroine-2,4,6-trione Chemical and Physical Properties

Names and Identifiers

• 1,3-diphenyl-5-(3-thienylmethylene)-1,3-diazaperhydroine-2,4,6-trione
• 1,3-diphenyl-5-[(thiophen-3-yl)methylidene]-1,3-diazinane-2,4,6-trione
• 1,3-Diphenyl-5-(3-thienylmethylene)-1,3-diazaperhydroine-2,4,6-trione

• MDL： MFCD04154210
• Inchi： 1S/C21H14N2O3S/c24-19-18(13-15-11-12-27-14-15)20(25)23(17-9-5-2-6-10-17)21(26)22(19)16-7-3-1-4-8-16/h1-14H
• InChI Key： RYTCDGMUVPFQPP-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)/C=C1\C(N(C2C=CC=CC=2)C(N(C2C=CC=CC=2)C\1=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 593
• XLogP3: 4.1
• Topological Polar Surface Area: 85.9